Cas no 872509-56-3 (2,6-dichloro-3,5-dimethoxyaniline)

2,6-Dichloro-3,5-dimethoxyaniline is a halogenated aniline derivative characterized by its dichloro and dimethoxy substituents, which confer distinct electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty dyes. The electron-withdrawing chloro groups and electron-donating methoxy groups create a balanced reactivity profile, enabling selective functionalization. Its crystalline form ensures consistent purity, while the substitution pattern enhances stability under standard storage conditions. The compound’s structural features make it valuable for constructing complex heterocycles or as a precursor in cross-coupling reactions. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its potential reactivity.
2,6-dichloro-3,5-dimethoxyaniline structure
872509-56-3 structure
Product Name:2,6-dichloro-3,5-dimethoxyaniline
CAS No:872509-56-3
MF:C8H9Cl2NO2
MW:222.068560361862
MDL:MFCD21648506
CID:1868167
Update Time:2025-05-20

2,6-dichloro-3,5-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,6-dichloro-3,5-dimethoxy-
    • 2,6-dichloro-3,5-dimethoxyaniline
    • Benzenamine, 2,​6-​dichloro-​3,​5-​dimethoxy-
    • 2,6-Dichloro-3,5-dimethoxybenzenamine (ACI)
    • 2,6-Dichloro-3,5-dimethoxyphenylamine
    • MDL: MFCD21648506
    • Inchi: 1S/C8H9Cl2NO2/c1-12-4-3-5(13-2)7(10)8(11)6(4)9/h3H,11H2,1-2H3
    • InChI Key: LCQFHEIDCMPNAN-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=C(Cl)C(OC)=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.357
  • Boiling Point: 320℃
  • Flash Point: 147℃

2,6-dichloro-3,5-dimethoxyaniline Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

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2,6-dichloro-3,5-dimethoxyaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  44 h, rt → reflux
Reference
Discovery of 3-(2,6-Dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl)-phenylamino]-pyrimidin-4-yl}-1-methyl-urea (NVP-BGJ398), A Potent and Selective Inhibitor of the Fibroblast Growth Factor Receptor Family of Receptor Tyrosine Kinase
Guagnano, Vito; et al, Journal of Medicinal Chemistry, 2011, 54(20), 7066-7083

2,6-dichloro-3,5-dimethoxyaniline Raw materials

2,6-dichloro-3,5-dimethoxyaniline Preparation Products

Additional information on 2,6-dichloro-3,5-dimethoxyaniline

Exploring the Chemical Properties and Applications of 2,6-Dichloro-3,5-Dimethoxyaniline (CAS No. 872509-56-3)

The compound 2,6-dichloro-3,5-dimethoxyaniline, identified by the CAS registry number CAS No. 872509-56-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a central aniline ring substituted with chlorine atoms at positions 2 and 6, and methoxy groups at positions 3 and 5. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for various applications.

Recent studies have highlighted the importance of 2,6-dichloro-3,5-dimethoxyaniline in the synthesis of advanced materials. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex organic frameworks. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to develop novel materials with tailored electronic properties. These findings underscore the potential of CAS No. 872509-56-3 in advancing material science.

In addition to its role in materials science, 2,6-dichloro-3,5-dimethoxyaniline has shown promise in pharmaceutical research. The compound's structure allows for selective bioactivity modulation, making it a candidate for drug development. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

The synthesis of CAS No. 872509-56-3 has also been a topic of interest in organic chemistry. Traditional methods involve multi-step processes with varying yields and complexities. However, recent advancements have introduced more efficient synthetic routes utilizing modern catalytic techniques. These improvements not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.

The physical properties of 2,6-dichloro-3,5-dimethoxyaniline are equally noteworthy. Its melting point and solubility characteristics make it suitable for various chemical processes. Moreover, spectroscopic analyses have revealed insights into its electronic structure and reactivity patterns, further aiding its application in diverse chemical transformations.

In conclusion, the compound CAS No. 872509-56-3, or 2,6-dichloro-3,5-dimethoxyaniline, stands out as a multifaceted molecule with significant potential across multiple disciplines. From materials science to pharmaceutical research and beyond, this compound continues to be a focal point for innovative studies and applications.

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